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Compound of Interest

Compound Name:
Ethyl 1-

cyanocyclopropanecarboxylate

Cat. No.: B074422 Get Quote

Technical Support Center: Ethyl 1-
Cyanocyclopropanecarboxylate
Welcome to the comprehensive technical guide for Ethyl 1-cyanocyclopropanecarboxylate
(E1CC). This document is intended for researchers, scientists, and drug development

professionals, providing in-depth handling and storage guidelines, troubleshooting advice, and

frequently asked questions to ensure the successful and safe use of this versatile reagent in

your experiments. Our approach is grounded in established scientific principles to provide you

with a self-validating system for your protocols.

Frequently Asked Questions (FAQs)
This section addresses common questions regarding the fundamental properties and safe

handling of Ethyl 1-cyanocyclopropanecarboxylate.

1. What are the key physical and chemical properties of Ethyl 1-
cyanocyclopropanecarboxylate?

Ethyl 1-cyanocyclopropanecarboxylate is a colorless liquid with a molecular weight of

139.15 g/mol .[1][2] It is important to be aware of its key properties for proper handling and use

in experiments.
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Property Value Source

Molecular Formula C₇H₉NO₂ [1][2][3]

CAS Number 1558-81-2 [3]

Boiling Point 217 °C (lit.) [4]

Density 1.077 g/mL at 25 °C (lit.) [4]

Refractive Index n20/D 1.445 (lit.) [3]

Flash Point 94.9 °C [3]

Storage Temperature
Room Temperature (Sealed

and Dry)
[2][3]

2. What are the recommended storage conditions for Ethyl 1-cyanocyclopropanecarboxylate
to ensure its stability?

To maintain the integrity and purity of Ethyl 1-cyanocyclopropanecarboxylate, it should be

stored in a tightly sealed container in a cool, dry, and well-ventilated area.[5][6][7] The

recommended storage temperature is room temperature.[2][3] It is crucial to protect it from

moisture and incompatible substances.

3. What personal protective equipment (PPE) should be used when handling this compound?

When handling Ethyl 1-cyanocyclopropanecarboxylate, it is essential to use appropriate

personal protective equipment to ensure safety. This includes:

Eye Protection: Safety goggles with side-shields.[6]

Hand Protection: Protective gloves.[6]

Skin and Body Protection: An impervious lab coat or clothing.[6]

Respiratory Protection: A suitable respirator, especially when working in areas with

inadequate ventilation.[6]

4. What are the known incompatibilities of Ethyl 1-cyanocyclopropanecarboxylate?
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Avoid contact with strong oxidizing agents, as this may result in a vigorous reaction.[8] It is also

advisable to keep it away from strong acids and bases, which could potentially catalyze its

hydrolysis or other degradation reactions.

Troubleshooting Guides
This section provides solutions to specific issues that may arise during the use of Ethyl 1-
cyanocyclopropanecarboxylate in experimental settings.

Issue 1: Inconsistent Reaction Yields
Question: I am using Ethyl 1-cyanocyclopropanecarboxylate in a reaction, but my yields are

inconsistent. What could be the cause?

Answer: Inconsistent reaction yields can stem from several factors related to the handling and

purity of the reagent, as well as the reaction conditions.

Potential Causes and Solutions:

Reagent Purity: The purity of Ethyl 1-cyanocyclopropanecarboxylate can significantly

impact reaction outcomes. Commercial grades are typically around 96% pure. If your

application is sensitive to impurities, consider purifying the reagent by distillation under

reduced pressure.

Moisture Contamination: The ester and nitrile functional groups in the molecule can be

sensitive to hydrolysis, especially in the presence of acid or base catalysts. Ensure that all

your glassware is thoroughly dried and that your solvents are anhydrous.

Reaction Temperature: The stability of the cyclopropane ring can be compromised at

elevated temperatures. Carefully control the reaction temperature to avoid decomposition.

Incomplete Reaction: Monitor the reaction progress using appropriate analytical techniques

such as TLC, GC, or NMR to ensure it has gone to completion before workup.

Experimental Workflow for Purity Check and Repurification:
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Purity Verification

Repurification (if needed)

Obtain Sample of E1CC

Analyze by GC-MS for purity assessment Analyze by ¹H NMR for structural integrity

Purity ≥ 96%?

Vacuum Distillation

No

Proceed with reaction

YesCollect fractions at expected boiling point

Re-analyze purified fractions by GC-MS and NMR

Click to download full resolution via product page

Caption: Workflow for verifying and improving the purity of Ethyl 1-
cyanocyclopropanecarboxylate.
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Issue 2: Side Product Formation
Question: I am observing unexpected side products in my reaction involving Ethyl 1-
cyanocyclopropanecarboxylate. What are the likely side reactions?

Answer: The formation of side products can be attributed to the reactivity of the functional

groups present in the molecule and the strained cyclopropane ring.

Potential Side Reactions:

Ring Opening: The cyclopropane ring is susceptible to nucleophilic attack, leading to ring-

opening products. This is more likely to occur under harsh reaction conditions (e.g., high

temperatures, strong nucleophiles).

Hydrolysis: The ester functionality can be hydrolyzed to the corresponding carboxylic acid,

especially if water is present in the reaction mixture. The nitrile group can also undergo

hydrolysis to an amide or carboxylic acid under acidic or basic conditions.

Polymerization: Ethyl 1-cyanocyclopropanecarboxylate can be used as a monomer in

anionic ring-opening polymerization. Inappropriate reaction conditions, such as the presence

of strong bases, could initiate unwanted polymerization.

Preventative Measures:

Mild Reaction Conditions: Employ the mildest possible reaction conditions (temperature, pH)

to minimize the likelihood of side reactions.

Inert Atmosphere: Conduct reactions under an inert atmosphere (e.g., nitrogen or argon) to

prevent oxidation and reactions with atmospheric moisture.

Choice of Base: If a base is required, use a non-nucleophilic base to avoid undesired

reactions with the ester or nitrile groups.

Diagram of Potential Degradation Pathways:
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Caption: Potential side reaction pathways for Ethyl 1-cyanocyclopropanecarboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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